Cas no 40571-45-7 (1-methylcyclopentan-1-amine)

1-methylcyclopentan-1-amine Properties

Names and Identifiers

• Cyclopentanamine, 1-methyl-
• (1-METHYLCYCLOPENTYL)AMINE XHCL
• 1-methylcyclopentanamine
• (1-methylcyclopentyl)amine(SALTDATA: HCl)
• 1-Amino-1-methyl-cyclopentan
• 1-Amino-1-methylcyclopentane
• 1-methyl-1-cyclopentanamine
• 1-methyl-1-cyclopentylamine
• 1-methyl-cyclopentanamine
• 1-Methyl-cyclopentylamin
• 1-methylcyclopentylamine
• Cyclopentanamine,1-methyl
• 1-Methylcyclopentan-1-amine
• 40571-45-7
• ZB0881
• EN300-42611
• A825176
• SY314511
• F50575
• MFCD11977337
• (1-methylcyclopentyl)amine
• AKOS002392005
• AM808157
• DTXSID10334525
• +Expand

• MDL： MFCD11977337
• InChIKey： TWASBYPJZBHZQJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H13N/c1-6(7)4-2-3-5-6/h2-5,7H2,1H3
• SMILES： CC1(N)CCCC1

Computed Properties

• Exact Mass: 99.10480
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 99.104799419g/mol
• Heavy Atom Count: 7
• Complexity: 62.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• LogP: 1.97810
• PSA: 26.02000
• Refractive Index: 1.4408
• Boiling Point: 135.71°C (estimate)
• Density: 0.8025